![molecular formula C10H13ClN4 B3091121 1-[4-(1H-1,2,4-Triazol-1-yl)phenyl]ethanamine hydrochloride CAS No. 1216490-04-8](/img/structure/B3091121.png)
1-[4-(1H-1,2,4-Triazol-1-yl)phenyl]ethanamine hydrochloride
Overview
Description
1-[4-(1H-1,2,4-Triazol-1-yl)phenyl]ethanamine hydrochloride is a chemical compound with the empirical formula C10H13ClN4. Its molecular weight is 224.69 . This compound is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of 1-[4-(1H-1,2,4-Triazol-1-yl)phenyl]ethanamine hydrochloride can be represented by the SMILES stringNC(C)C1=CC=C(C=C1)N2N=CN=C2.[H]Cl . Physical And Chemical Properties Analysis
The physical and chemical properties of 1-[4-(1H-1,2,4-Triazol-1-yl)phenyl]ethanamine hydrochloride are not fully detailed in the available literature. It is known to be a solid .Scientific Research Applications
Anticancer Applications
1,2,4-triazole derivatives, including the compound , have shown promising results as anticancer agents . They have been synthesized and evaluated against various human cancer cell lines, including MCF-7, Hela, and A549 . Some of these derivatives have shown cytotoxic activities lower than 12 μM against the Hela cell line . Moreover, they have demonstrated proper selectivity against normal and cytotoxic cancerous cell lines .
Antimicrobial Applications
1,2,3-triazole moiety, a part of the compound, has been extensively studied for its antimicrobial properties . It has been used as a promising drug candidate with antimicrobial potential .
Antiprotozoal Applications
1,2,3-triazole moiety has also been studied for its antiprotozoal properties . It has shown potential as an antiprotozoal agent .
Anti-HIV Applications
1,2,3-triazole moiety has been used in the development of anti-HIV drugs . It has shown potential as an anti-HIV agent .
Industrial Applications
1,2,3-triazole compounds are widely used in industrial applications such as dyes, photographic materials, photostabilizers, agrochemicals, and corrosion inhibitors .
Chemical Biology Applications
1,2,3-triazoles have found broad applications in chemical biology . They have been used in bioconjugation and fluorescent imaging .
Materials Science Applications
1,2,3-triazoles have been used in materials science . They have found applications in the development of new materials .
Organic Synthesis Applications
1,2,3-triazoles have been used in organic synthesis . They have been used as scaffolds in the synthesis of various organic compounds .
Future Directions
Mechanism of Action
Mode of Action
Compounds with a 1,2,4-triazole moiety are known to interact with various biological targets through different mechanisms, such as inhibition or activation of enzymes, receptor binding, and disruption of cell membranes .
Biochemical Pathways
1,2,4-triazole derivatives have been reported to interfere with various biochemical pathways, including those involved in cell proliferation, apoptosis, and signal transduction .
Result of Action
1,2,4-triazole derivatives have been reported to exhibit cytotoxic activities against various tumor cell lines .
properties
IUPAC Name |
1-[4-(1,2,4-triazol-1-yl)phenyl]ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4.ClH/c1-8(11)9-2-4-10(5-3-9)14-7-12-6-13-14;/h2-8H,11H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNLHEMRJXSWRHO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)N2C=NC=N2)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{1-[4-(1H-1,2,4-Triazol-1-yl)phenyl]ethyl}amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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